![molecular formula C21H16N2O2 B4235983 [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetonitrile](/img/structure/B4235983.png)
[2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetonitrile
Overview
Description
“[2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetonitrile” is a complex organic compound. It likely contains a quinoline backbone, which is a type of nitrogen-containing heterocycle . Quinolines and their derivatives have been found to have interesting pharmaceutical and biological activities, making them valuable in drug research and development .
Synthesis Analysis
The synthesis of similar compounds has been discussed in various publications. For instance, the synthesis of 4-hydroxy-2-quinolones, which are structurally similar to the compound , has been explored . Another related compound, 2-oxo-1,2,3,4-tetrahydropyrimidines, has been synthesized using a one-pot method involving the use of methyl arenes as a surrogate of aldehydes, in situ generation of urea, and eco-friendly lactic acid as a green catalyst .
Molecular Structure Analysis
The exact molecular structure of “this compound” is not directly available from the search results. However, related compounds such as 2-oxo-1,2,3,4-tetrahydropyrimidines and 4-hydroxy-2-quinolones have been studied . These compounds contain a quinoline or pyrimidine backbone, which may provide some insight into the potential structure of the compound .
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, the synthesis of 4-hydroxy-2-quinolones involves various synthetic approaches and applications in the synthesis of related four-membered to seven-membered heterocycles . The synthesis of 2-oxo-1,2,3,4-tetrahydropyrimidines involves the use of methyl arenes as a surrogate of aldehydes, in situ generation of urea, and eco-friendly lactic acid as a green catalyst .
Physical And Chemical Properties Analysis
The exact physical and chemical properties of “this compound” are not directly available from the search results. However, related compounds such as 2-oxo-1,2,3,4-tetrahydropyrimidines and 4-hydroxy-2-quinolones have been studied .
Mechanism of Action
The mechanism of action for “[2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetonitrile” is not directly available from the search results. However, quinazoline and quinazolinone derivatives, which are structurally similar, have been found to exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antitubercular, and antiviral activities .
Future Directions
The future directions for research on “[2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetonitrile” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. Given the interesting pharmaceutical and biological activities of related compounds , there may be potential for the development of new drugs or therapies.
Properties
IUPAC Name |
2-[2-(2-oxo-3,4-dihydro-1H-benzo[h]quinolin-4-yl)phenoxy]acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2/c22-11-12-25-19-8-4-3-7-16(19)18-13-20(24)23-21-15-6-2-1-5-14(15)9-10-17(18)21/h1-10,18H,12-13H2,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUSAKBZUZMXZSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(C3=CC=CC=C3C=C2)NC1=O)C4=CC=CC=C4OCC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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